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Compound of Interest

Compound Name: AM-5308

Cat. No.: B15602843

Application Notes and Protocols for AM-5308

For Researchers, Scientists, and Drug Development Professionals

Introduction

AM-5308 is a potent and selective inhibitor of the mitotic kinesin KIF18A, a motor protein
crucial for chromosome alignment during cell division.[1][2][3] By inhibiting the ATPase activity
of KIF18A, AM-5308 disrupts the mitotic spindle, activates the spindle assembly checkpoint
(SAC), and ultimately leads to mitotic catastrophe and apoptosis in cancer cells, particularly
those exhibiting chromosomal instability (CIN).[4][5] These characteristics make AM-5308 a
valuable tool for cancer research and a potential therapeutic agent for treating aggressive
cancers such as high-grade serous ovarian cancer (HGSOC) and triple-negative breast cancer
(TNBC).[4][6] This document provides detailed application notes and protocols for the solubility
and preparation of AM-5308 for laboratory use.

Physicochemical and Biological Properties
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Property Value Reference
Molecular Formula C26H35N505S [21[7]
Molecular Weight 529.66 g/mol [2]

CAS Number 2410796-89-1 (117
Appearance Solid [2]

Purity >99% [1]

Target KIF18A [1112][3]

47 nM (for KIF18A-mediated
IC50 _ - [1][21[3]
microtubule ATPase activity)

Off-Target Activity KIF19A (IC50 = 224 nM) [2]

Solubility Data

Proper dissolution of AM-5308 is critical for accurate and reproducible experimental results.
The following table summarizes its solubility in a common laboratory solvent.

Solvent Concentration Reference

DMSO 10 mM [1][2]

Experimental Protocols
Preparation of Stock Solutions

Materials:

AM-5308 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipettes
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Protocol for a 10 mM Stock Solution:

e Weighing: Accurately weigh the desired amount of AM-5308 powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 0.52966 mg of AM-5308 (Molecular
Weight = 529.66).

 Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed AM-5308
powder. For 1 mL of a 10 mM solution, add 1 mL of DMSO.

e Mixing: Gently vortex or sonicate the solution until the AM-5308 is completely dissolved.
Visually inspect the solution to ensure there are no visible particles.

 Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1
month) or at -80°C for long-term storage (up to 6 months).[1]

Preparation of Working Solutions for Cell-Based Assays

Materials:

e 10 mM AM-5308 stock solution in DMSO

e Appropriate cell culture medium (e.g., DMEM, RPMI-1640)

Protocol:

e Thawing: Thaw a single aliquot of the 10 mM AM-5308 stock solution at room temperature.

o Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve
the desired final concentrations for your experiment.

o Important: The final concentration of DMSO in the cell culture medium should be kept low
(typically < 0.1%) to avoid solvent-induced cytotoxicity.

o Application to Cells: Add the diluted AM-5308 working solutions to your cell cultures. For
example, to treat MDA-MB-157 cells, a concentration range of 0-10 uM for 24 hours can be
used to assess cytotoxicity.[1]
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Protocol for In Vivo Dissolution

For animal studies, a suspended solution of AM-5308 can be prepared for oral or
intraperitoneal injection.[1]

Materials:

e AM-5308

« DMSO

e 20% Sulfobutylether-B-cyclodextrin (SBE-B-CD) in Saline
Protocol for a 2 mg/mL Suspended Solution:

e Prepare a 20 mg/mL AM-5308 solution in DMSO.

e Dilution: Add 100 pL of the 20 mg/mL DMSO stock solution to 900 pL of 20% SBE-3-CD in
Saline.

e Mixing: Mix the solution thoroughly to ensure a uniform suspension. This will yield a 2 mg/mL
suspended solution of AM-5308.[1]

Visualizations
Signaling Pathway of AM-5308 in Chromosomally
Unstable Cancer Cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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